Cas no 1248203-26-0 (3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid
• CAS No: 1248203-26-0
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5802428
• PubChem ID: 61130458
• Update Time: 2025-08-05

3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-α-methyl-4-nitro-
• 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid
• 1248203-26-0
• EN300-1896929
• CS-0344091

• Inchi： 1S/C10H10BrNO4/c1-6(10(13)14)4-7-2-3-8(12(15)16)5-9(7)11/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： XJYOCULEFKHFCX-UHFFFAOYSA-N
• SMILES： C1(CC(C)C(O)=O)=CC=C([N+]([O-])=O)C=C1Br

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 420.6±30.0 °C(Predicted)
• pka: 4.47±0.12(Predicted)

Additional information on 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid

Recent Advances in the Study of 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid (CAS: 1248203-26-0)

The compound 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid (CAS: 1248203-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid serves as a valuable intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the bromo and nitro substituents on the phenyl ring, make it particularly useful for further chemical modifications. Researchers have successfully employed this compound in the development of novel enzyme inhibitors, with promising results in preliminary biochemical assays.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry reported an optimized protocol for the preparation of 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid with improved yield and purity. The researchers utilized a modified Friedel-Crafts acylation followed by selective bromination and nitration, achieving an overall yield of 78% with >99% purity as confirmed by HPLC and NMR analysis.

The biological evaluation of derivatives synthesized from 1248203-26-0 has revealed interesting pharmacological properties. Several research groups have reported that these compounds exhibit moderate to strong inhibitory activity against various kinases involved in inflammatory pathways. Particularly noteworthy is their selective inhibition of p38 MAP kinase, suggesting potential applications in the treatment of inflammatory diseases.

From a drug development perspective, the physicochemical properties of 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid make it an attractive scaffold for further optimization. Computational studies have shown that the compound possesses favorable drug-like characteristics, with predicted logP values in the optimal range for oral bioavailability. These findings have spurred additional research into structural analogs with improved pharmacokinetic profiles.

Ongoing research is exploring the potential of this compound in targeted drug delivery systems. Preliminary results indicate that the bromo substituent can serve as a handle for bioconjugation, enabling the development of antibody-drug conjugates (ADCs) for cancer therapy. This application represents a promising new direction for the utilization of 1248203-26-0 in pharmaceutical development.

In conclusion, 3-(2-bromo-4-nitrophenyl)-2-methylpropanoic acid (CAS: 1248203-26-0) continues to be a compound of significant interest in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and promising biological activity profile position it as a valuable tool for drug discovery efforts. Future studies will likely focus on expanding its applications in targeted therapies and exploring its potential in treating specific disease indications.